Cas no 1261896-75-6 (5-(5-Fluoro-2-methylphenyl)nicotinic acid)

• Product Name: 5-(5-Fluoro-2-methylphenyl)nicotinic acid
• CAS No: 1261896-75-6
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 2761962
• PubChem ID: 53211424
• Update Time: 2025-04-21

5-(5-Fluoro-2-methylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• AKOS005978276
• 5-(5-Fluoro-2-methylphenyl)nicotinic acid, 95%
• 1261896-75-6
• 5-(5-FLUORO-2-METHYLPHENYL)NICOTINIC ACID
• DTXSID40681357
• MFCD16200855
• 5-(5-Fluoro-2-methylphenyl)nicotinic acid

• Inchi： 1S/C13H10FNO2/c1-8-2-3-11(14)5-12(8)9-4-10(13(16)17)7-15-6-9/h2-7H,1H3,(H,16,17)
• InChI Key： HGLVCZBNLPONNL-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C1C=NC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 231.06955672Da
• Monoisotopic Mass: 231.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų